Cas no 1807099-85-9 (5-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol
• CAS No: 1807099-85-9
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4896853
• Update Time: 2025-10-31

5-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol

• Inchi： 1S/C8H7BrF2INO/c9-1-4-2-13-7(8(10)11)5(3-14)6(4)12/h2,8,14H,1,3H2
• InChI Key： DOJFDKCEWNWOAV-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=CN=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol

Introduction to 5-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol (CAS No. 1807099-85-9)

5-(Bromomethyl)-2-()-4-iodopyridine-3-methanol is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1807099-85-9, this compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl group, and an iodopyridine core, makes it a valuable intermediate for synthesizing various bioactive molecules.

The compound's structure is particularly intriguing because it combines elements that are known to enhance biological activity. The bromomethyl group, for instance, is a powerful electrophile that can participate in nucleophilic substitution reactions, facilitating the introduction of diverse molecular fragments. This property is especially useful in constructing complex scaffolds for drug candidates. On the other hand, the difluoromethyl group is widely recognized for its ability to improve metabolic stability and binding affinity in drug molecules. Its incorporation into a pharmaceutical candidate can lead to enhanced pharmacokinetic profiles.

The central iodopyridine core of 5-(bromomethyl)-2-()-4- provides a stable aromatic platform that can be further functionalized through various chemical transformations. This makes it an excellent building block for designing novel compounds with tailored biological activities. In recent years, there has been growing interest in developing small molecule inhibitors targeting specific biological pathways, and compounds like this one offer a promising starting point for such endeavors.

In the realm of medicinal chemistry, the synthesis and application of heterocyclic compounds have been extensively studied due to their prevalence in natural products and pharmaceuticals. Pyridine derivatives, in particular, are known for their diverse pharmacological properties. The combination of bromomethyl, difluoromethyl, and iodopyridine functionalities in 5-()-2-()-4- makes it a multifaceted tool for medicinal chemists seeking to develop innovative therapeutic agents.

The difluoromethyl group, in particular, has been the subject of numerous studies due to its significant impact on drug design. It can enhance the lipophilicity of a molecule, improve its bioavailability, and increase its metabolic stability. These properties are crucial for developing drugs that can effectively reach their target sites and remain active within the body for extended periods. The presence of this group in 5-()-2-()-4- suggests that it may be used in the development of drugs with improved pharmacokinetic profiles.

The bromomethyl functionality also plays a critical role in the compound's utility as a synthetic intermediate. It can undergo reactions with nucleophiles such as amines, alcohols, and thiols to form various derivatives. This reactivity allows for the easy introduction of different functional groups into the molecule, enabling the construction of complex structures with desired biological activities. Such flexibility is invaluable in drug discovery efforts where multiple iterations and modifications are often required to optimize a candidate's properties.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer and infectious disorders. Compounds like 5-()-2-()-4-, with their unique structural features, are being explored as potential leads for new therapeutic agents. For instance, pyridine derivatives have shown promise in inhibiting enzymes involved in cancer cell proliferation and metabolism. The combination of bromomethyl and difluoromethyl groups may enhance the potency and selectivity of such inhibitors.

The iodopyridine core itself is known to be a versatile scaffold for drug development. It can be further modified through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which allow for the introduction of aryl or vinyl groups at specific positions. These modifications can fine-tune the electronic properties of the molecule and influence its biological activity. The bromomethyl group also facilitates radical-based reactions, opening up additional avenues for structural diversification.

The synthesis of 5-(< strengthromomethyl strength])-2-(< strengthdifluoromethyl strength])-4-< strengthiodopyridine-3-methanol strength) involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine precursor followed by functionalization at multiple positions to introduce the bromomethyl, difluoromethyl, and iodopyridine moieties. Each step requires careful optimization to ensure high yields and purity, which are essential for subsequent applications in drug development.

In conclusion, 5-(< strengthromomethyl strength])-2-(< strengthdifluoromethyl strength])-4-< strengthiodopyridine-3-methanol strength) (CAS No. 1807099-85-9) is a compound of significant interest in pharmaceutical chemistry due to its versatile structure and potential applications in drug development. Its unique combination of functional groups makes it an excellent intermediate for synthesizing complex bioactive molecules. The ongoing research into pyridine derivatives and their applications in medicine suggests that this compound will continue to play a crucial role in the discovery and development of new therapeutic agents.